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Introduction

Huntington's disease (HD) is an autosomal dominant neurodegenerative disorder caused by a
CAG trinucleotide repeat expansion in the first exon of the huntingtin (HTT) gene. This mutation
results in an expanded polyglutamine (polyQ) tract in the huntingtin protein (HTT), leading to
protein misfolding, aggregation, and neuronal toxicity. A promising therapeutic strategy for HD
is the reduction of mutant huntingtin (mHTT) protein levels.

Branaplam (LMI070) is a small molecule splicing modulator initially developed for spinal
muscular atrophy (SMA).[1][2] It has been repurposed for HD after being found to lower HTT
protein levels.[1][2] Branaplam modifies the pre-mRNA splicing of the HTT gene, promoting
the inclusion of a cryptic or "pseudoexon” containing a premature termination codon.[3][4][5]
This altered mRNA is then targeted for degradation through the nonsense-mediated decay
(NMD) pathway, ultimately leading to a reduction in the levels of both wild-type and mutant
huntingtin proteins.[6][7] Studies have shown that branaplam can reduce total and mutant HTT
protein levels in a dose-dependent manner in various cell models, including patient-derived
fibroblasts and induced pluripotent stem cell (iPSC)-derived neurons, with an IC50 often below
10 nM.[3][8][9]
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Western blotting is a fundamental technique to quantify the reduction of HTT protein levels
following branaplam treatment. Due to the large size of the full-length huntingtin protein (~350
kDa), this protocol requires specific optimization for successful detection and analysis.

Mechanism of Action of Branaplam on Huntingtin
Protein Expression

The following diagram illustrates the proposed mechanism by which branaplam leads to the
reduction of huntingtin protein levels.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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